N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(3-aminopropyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C8H12N2OS.ClH/c9-4-2-5-10-8(11)7-3-1-6-12-7;/h1,3,6H,2,4-5,9H2,(H,10,11);1H
• InChI Key: HMMAGUFCHIWSGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCCN.Cl
• Molecular Formula: C8H13ClN2OS
• Molecular Weight: 220.72 g/mol
• CAS RN: 1235440-89-7

Description

“N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride” is a chemical compound with the molecular formula C8H13ClN2OS and a molecular weight of 220.72 g/mol. It has gained significant attention in the field of chemistry and biology due to its potential applications in various scientific experiments.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thiophene ring attached to an amide group and an aminopropyl group.

Physical And Chemical Properties Analysis

“this compound” is a solid compound with a molecular weight of 220.72 g/mol.

Scientific Research Applications

Pharmacological Potential

• Thiophene derivatives have been identified as potent Src/Abl kinase inhibitors, showing excellent antiproliferative activity against both hematological and solid tumor cell lines. One compound demonstrated complete tumor regressions in a K562 xenograft model of chronic myelogenous leukemia (CML) with low toxicity, indicating potential for oncology applications (Lombardo et al., 2004).
• Novel thiophene derivatives have shown antiarrhythmic, serotonin antagonist, and antianxiety activities in pharmacological screenings, suggesting their potential as therapeutic agents for related conditions (Amr et al., 2010).

Chemical Synthesis and Material Science

• Thiophene derivatives have been used in the synthesis of various biologically active compounds, indicating their versatility in chemical synthesis. For example, the synthesis of heterocyclic carboxamides as potential antipsychotic agents highlighted the utility of thiophene derivatives in medicinal chemistry (Norman et al., 1996).
• The utility of 2-aminothiophene-3-carboxamide in the synthesis of biologically active, fused heterocyclic derivatives has been explored, demonstrating its potential in the development of new pharmaceutical agents (Wardakhan et al., 2005).

Antimicrobial and Anticancer Activities

• Thiophene-derived amido bis-nitrogen mustard compounds have been synthesized and evaluated for their antimicrobial and anticancer activities, showing efficacy against various microorganisms and cancer cell lines. This suggests a potential role in the development of new anticancer and antibiotic treatments (Tang et al., 2012).

Safety and Hazards

The safety data sheet for “N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride” suggests that it may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.